Cas no 1213689-57-6 ((1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

(1S)-6,7-Difluoro-1,2,3,4-tetrahydronaphthylamine is a chiral amine derivative featuring a fluorinated tetrahydronaphthalene scaffold. Its stereospecific (S)-configuration ensures precise enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluoro substitution at the 6- and 7-positions enhances electronic properties and metabolic stability, while the tetrahydronaphthyl core provides structural rigidity. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing bioactive molecules targeting CNS disorders or fluorinated drug candidates. Its well-defined chirality and fluorine incorporation contribute to improved binding selectivity and pharmacokinetic profiles. Suitable for controlled functionalization, it is commonly employed in peptidomimetics and small-molecule inhibitor development under inert conditions due to its amine reactivity.

(1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE structure

1213689-57-6 structure

Product Name:(1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

CAS No:1213689-57-6

MF:C₁₀H₁₁F₂N

MW:183.1978495121

CID:5592165

PubChem ID:130615727

Update Time:2025-05-20

(1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

- (1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
- 1-Naphthalenamine, 6,7-difluoro-1,2,3,4-tetrahydro-, (1S)-
- (S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
- Y12385
- 1213689-57-6
- Inchi： 1S/C10H11F2N/c11-8-4-6-2-1-3-10(13)7(6)5-9(8)12/h4-5,10H,1-3,13H2/t10-/m0/s1
- InChI Key： DLHAFJUGDBXVBO-JTQLQIEISA-N
- SMILES： [C@@H]1(N)C2=C(C=C(F)C(F)=C2)CCC1

Computed Properties

Exact Mass: 183.08595568g/mol
Monoisotopic Mass: 183.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.203±0.06 g/cm3(Predicted)
Boiling Point: 235.2±40.0 °C(Predicted)
pka: 8.97±0.20(Predicted)

(1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1761679-1g	(s)-6,7-Difluoro-1,2,3,4-tetrahydronaphthalen-1-amine	1213689-57-6	98%	1g	￥12474.00	2024-08-09

(1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Related Literature

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Additional information on (1S)-6,7-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Introduction to (1S)-6,7-Difluoro-1,2,3,4-Tetrahydronaphthylamine (CAS No. 1213689-57-6)

(1S)-6,7-Difluoro-1,2,3,4-Tetrahydronaphthylamine, identified by the CAS registry number 1213689-57-6, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydronaphthylamines, which are derivatives of tetrahydronaphthalene with an amine functional group. The presence of two fluorine atoms at positions 6 and 7 introduces unique electronic and steric properties to the molecule, making it a subject of interest in various research areas.

The structure of (1S)-6,7-Difluoro-1,2,3,4-Tetrahydronaphthylamine consists of a partially saturated naphthalene ring system with an amine group attached at position 1 in the S configuration. The fluorine atoms at positions 6 and 7 contribute to the molecule's stability and reactivity. This configuration is particularly important in drug design, where stereochemistry plays a critical role in determining biological activity.

Recent studies have highlighted the potential of fluorinated tetrahydronaphthylamines in medicinal chemistry. For instance, researchers have explored their role as building blocks for bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. The introduction of fluorine atoms enhances the lipophilicity and metabolic stability of these compounds, making them promising candidates for drug development.

In terms of synthesis, (1S)-6,7-Difluoro-1,2,3,4-Tetrahydronaphthylamine can be prepared through a variety of methods including Friedel-Crafts alkylation followed by reduction and fluorination. The stereochemistry at position 1 is typically controlled using chiral catalysts or resolution techniques to ensure high enantiomeric excess.

The application of this compound extends beyond pharmaceuticals; it has also been investigated for its potential in materials science. For example, derivatives of this compound have been studied as precursors for advanced materials such as polymers and liquid crystals due to their rigid aromatic framework and functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (1S)-6,7-Difluoro-1,2,3,Tetrahydronaphthylamine more accurately. Molecular docking studies have revealed that this compound exhibits potential binding affinity towards several drug targets associated with human diseases.

In conclusion,(1S)-6,DIFLUORO-1,TETRAHYDRONAPHTHYLAMINE (CAS No.1213689-57-6) stands out as a versatile compound with wide-ranging applications in both medicinal and materials chemistry. Its unique structure and properties make it a valuable tool for researchers seeking innovative solutions in these fields.